molecular formula C17H18ClN3O2S B255253 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide CAS No. 5971-05-1

2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Cat. No. B255253
CAS RN: 5971-05-1
M. Wt: 363.9 g/mol
InChI Key: NBJRSHYWUWNHMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it is believed to work by binding to specific receptors in the brain and inhibiting the reuptake of dopamine. This results in an increase in dopamine levels, which can have various effects on the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide are still being studied. However, it has been shown to have an effect on the dopamine system, which can have various effects on the body, including changes in mood, motivation, and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its unique mechanism of action, which can provide insights into the dopamine system and its effects on the body. However, one limitation is that the compound is still being studied, and its full range of effects and potential uses are not yet fully understood.

Future Directions

There are many potential future directions for the study of 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of interest is in the development of new treatments for neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, the compound may have potential as a cancer treatment, and further research is needed to explore this possibility. Other potential future directions include the study of the compound's effects on other neurotransmitter systems and its potential use in drug discovery.

Synthesis Methods

The synthesis of 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can be achieved through a multi-step process. One method involves the reaction of 4-chloroaniline with 2-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid, followed by the addition of N,N'-diisopropylcarbodiimide and N-hydroxysuccinimide. The resulting intermediate is then reacted with methyl isocyanate to yield the final product.

Scientific Research Applications

2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential use in various scientific research applications. One area of interest is in the field of neuroscience, where this compound has been shown to have an effect on the dopamine system. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.

properties

CAS RN

5971-05-1

Product Name

2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Molecular Formula

C17H18ClN3O2S

Molecular Weight

363.9 g/mol

IUPAC Name

2-[(4-chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

InChI

InChI=1S/C17H18ClN3O2S/c1-9-2-7-12-13(8-9)24-16(14(12)15(19)22)21-17(23)20-11-5-3-10(18)4-6-11/h3-6,9H,2,7-8H2,1H3,(H2,19,22)(H2,20,21,23)

InChI Key

NBJRSHYWUWNHMK-UHFFFAOYSA-N

SMILES

CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)NC3=CC=C(C=C3)Cl

Canonical SMILES

CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)NC3=CC=C(C=C3)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.